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  4. [4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 4-tert-butylbenzoate
[4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 4-tert-butylbenzoate [4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 4-tert-butylbenzoate
Brand Name: Vulcanchem
CAS No.: 353463-87-3
VCID: VC0433729
InChI: InChI=1S/C27H29N3O3S/c1-27(2,3)18-9-5-17(6-10-18)26(32)33-19-11-7-16(8-12-19)23-28-24(31)22-20-13-14-30(4)15-21(20)34-25(22)29-23/h5-12,23,29H,13-15H2,1-4H3,(H,28,31)
SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C3NC4=C(C5=C(S4)CN(CC5)C)C(=O)N3
Molecular Formula: C27H29N3O3S
Molecular Weight: 475.6g/mol

[4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 4-tert-butylbenzoate

CAS No.: 353463-87-3

Main Products

VCID: VC0433729

Molecular Formula: C27H29N3O3S

Molecular Weight: 475.6g/mol

[4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 4-tert-butylbenzoate - 353463-87-3

CAS No. 353463-87-3
Product Name [4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 4-tert-butylbenzoate
Molecular Formula C27H29N3O3S
Molecular Weight 475.6g/mol
IUPAC Name [4-(11-methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 4-tert-butylbenzoate
Standard InChI InChI=1S/C27H29N3O3S/c1-27(2,3)18-9-5-17(6-10-18)26(32)33-19-11-7-16(8-12-19)23-28-24(31)22-20-13-14-30(4)15-21(20)34-25(22)29-23/h5-12,23,29H,13-15H2,1-4H3,(H,28,31)
Standard InChIKey LEWTUXVHNKDUEH-UHFFFAOYSA-N
SMILES CC(C)(C)C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C3NC4=C(C5=C(S4)CN(CC5)C)C(=O)N3
Canonical SMILES CC(C)(C)C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C3NC4=C(C5=C(S4)CN(CC5)C)C(=O)N3
PubChem Compound 3760618
Last Modified Nov 11 2021
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